Cas no 1261232-20-5 (1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride)
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloro-6-fluoro-benzyl)-piperazine hydrochloride
- 1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride
- 1-(2-Chloro-6-fluorobenzyl)piperazine hydrochloride
- SBB075460
- NE39125
- [(2-chloro-6-fluorophenyl)methyl]piperazine, chloride
-
- MDL: MFCD18380551
- Inchi: 1S/C11H14ClFN2.ClH/c12-10-2-1-3-11(13)9(10)8-15-6-4-14-5-7-15;/h1-3,14H,4-8H2;1H
- InChI Key: BKFBCXVMVDDAOM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CN1CCNCC1)F.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 197
- Topological Polar Surface Area: 15.3
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM370627-1g |
1-(2-Chloro-6-fluorobenzyl)piperazine hydrochloride |
1261232-20-5 | 95%+ | 1g |
$58 | 2022-09-03 | |
| abcr | AB332864-1 g |
1-(2-Chloro-6-fluorobenzyl)piperazine hydrochloride; . |
1261232-20-5 | 1g |
€203.50 | 2023-04-26 | ||
| Enamine | EN300-121202-0.05g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 0.05g |
$19.0 | 2023-06-08 | |
| Enamine | EN300-121202-0.1g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 0.1g |
$19.0 | 2023-06-08 | |
| Enamine | EN300-121202-0.25g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 0.25g |
$19.0 | 2023-06-08 | |
| Enamine | EN300-121202-0.5g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 0.5g |
$24.0 | 2023-06-08 | |
| Enamine | EN300-121202-1.0g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 1g |
$30.0 | 2023-06-08 | |
| Enamine | EN300-121202-2.5g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 2.5g |
$63.0 | 2023-06-08 | |
| Enamine | EN300-121202-5.0g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 5g |
$118.0 | 2023-06-08 | |
| Enamine | EN300-121202-10.0g |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride |
1261232-20-5 | 95% | 10g |
$227.0 | 2023-06-08 |
1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride
1-[(2-Chloro-6-fluorophenyl)methyl]piperazine Hydrochloride: An Overview
1-[(2-Chloro-6-fluorophenyl)methyl]piperazine hydrochloride (CAS No. 1261232-20-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, also known as CFCP-HCl, is a derivative of piperazine, a versatile organic compound with a wide range of applications in medicinal chemistry and drug development.
The structure of 1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride features a piperazine ring substituted with a 2-chloro-6-fluorobenzyl group. The presence of the chloro and fluoro substituents on the benzyl group imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic and research purposes.
Recent studies have highlighted the potential of CFCP-HCl in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride exhibits potent activity against certain serotonin receptors, which are implicated in conditions such as depression and anxiety. The compound's ability to modulate these receptors suggests its potential as a novel antidepressant or anxiolytic agent.
In addition to its neurological applications, CFCP-HCl has also shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings open up new avenues for developing targeted therapies against specific types of cancer.
The pharmacokinetic properties of 1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride have been extensively studied to understand its behavior in biological systems. A 2022 study published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further clinical development. The researchers noted that CFCP-HCl has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent.
The safety profile of CFCP-HCl is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings provide a strong foundation for advancing the compound into clinical trials.
In conclusion, 1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride (CAS No. 1261232-20-5) is a promising compound with diverse applications in medicinal chemistry and drug development. Its unique chemical structure and biological activities make it a valuable candidate for further research and potential therapeutic use. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, CFCP-HCl is poised to play a significant role in advancing medical treatments for various conditions.
1261232-20-5 (1-[(2-chloro-6-fluorophenyl)methyl]piperazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)